Cas no 1804271-79-1 (2-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-1-one
• CAS No: 1804271-79-1
• MF: C₁₀H₁₀BrClOS
• MW: 293.607800006866
• CID: 4975861
• Update Time: 2025-06-08

2-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-1-one

• Inchi： 1S/C10H10BrClOS/c1-6(11)10(13)8-2-7(5-12)3-9(14)4-8/h2-4,6,14H,5H2,1H3
• InChI Key： ISRXAABQRDIDIV-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=C(CCl)C=1)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 3.3
• Topological Polar Surface Area: 18.1

Additional information on 2-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-1-one (CAS No. 1804271-79-1)

2-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-1-one (CAS No. 1804271-79-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound combines a bromo substituent, a chloromethyl group, and a mercaptophenyl moiety, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its reactive functional groups can be leveraged to create targeted therapeutics.

The compound's molecular structure and reactivity have been extensively studied to understand its behavior in various chemical reactions. For instance, the presence of the bromo and chloromethyl groups allows for nucleophilic substitution reactions, while the mercaptophenyl group offers opportunities for thiol-based conjugation. These properties make 2-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-1-one a valuable building block in organic synthesis, particularly in the development of small-molecule inhibitors and bioconjugates.

In recent years, the demand for high-purity chemical intermediates like 2-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-1-one has surged, driven by advancements in precision medicine and biopharmaceuticals. This compound's ability to serve as a precursor for customized drug candidates aligns with the growing trend of personalized therapies. Additionally, its potential role in catalysis and material science has sparked interest among industrial chemists seeking innovative solutions for sustainable manufacturing.

From a safety and handling perspective, 2-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-1-one requires careful storage and handling due to its reactive nature. Researchers emphasize the importance of using appropriate protective equipment and ventilation systems when working with this compound. Its stability under different environmental conditions, such as temperature and humidity, is also a critical consideration for long-term storage and transportation.

The synthesis of 2-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-1-one typically involves multi-step organic reactions, including halogenation and functional group interconversion. Optimizing these processes to achieve high yields and purity is a key focus for chemists. Recent publications have explored innovative green chemistry approaches to minimize waste and improve efficiency, reflecting the broader industry shift toward sustainable practices.

In the context of drug development, this compound has shown promise as a scaffold for designing enzyme inhibitors and receptor modulators. Its structural flexibility allows for modifications that can enhance bioavailability and target specificity. As the pharmaceutical industry continues to explore novel therapeutic agents, compounds like 2-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-1-one are likely to play a pivotal role in addressing unmet medical needs.

Beyond pharmaceuticals, 2-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-1-one has potential applications in agrochemicals and specialty chemicals. Its reactivity with various substrates makes it a candidate for developing crop protection agents and advanced materials. The compound's versatility underscores its importance in interdisciplinary research, bridging gaps between chemistry, biology, and engineering.

For researchers seeking detailed spectroscopic data or analytical methods for 2-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-1-one, recent studies have employed techniques such as NMR spectroscopy, mass spectrometry, and HPLC to characterize its properties. These analytical tools are essential for ensuring the compound's quality and consistency in research applications.

In summary, 2-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-1-one (CAS No. 1804271-79-1) is a multifaceted compound with broad applicability in drug discovery, material science, and industrial chemistry. Its unique combination of functional groups and reactivity profiles positions it as a valuable asset for scientists tackling complex challenges in these fields. As research progresses, this compound is expected to contribute significantly to innovations in healthcare and technology.